N~2~-[(5-amino-1H-tetrazol-1-yl)acetyl]-N~2~-(furan-2-ylmethyl)-N-(4-methoxyphenyl)isovalinamide

• Molecular Formula: C20H25N7O4
• Molecular Weight: 427.5 g/mol
• IUPAC Name: 2-[[2-(5-aminotetrazol-1-yl)acetyl]-(furan-2-ylmethyl)amino]-N-(4-methoxyphenyl)-2-methylbutanamide
• InChI: InChI=1S/C20H25N7O4/c1-4-20(2,18(29)22-14-7-9-15(30-3)10-8-14)26(12-16-6-5-11-31-16)17(28)13-27-19(21)23-24-25-27/h5-11H,4,12-13H2,1-3H3,(H,22,29)(H2,21,23,25)
• InChI Key: LESJINSWEXDALE-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C(=O)NC1=CC=C(C=C1)OC)N(CC2=CC=CO2)C(=O)CN3C(=NN=N3)N

Description

2-[2-(5-AMINO-1H-1,2,3,4-TETRAZOL-1-YL)-N-[(FURAN-2-YL)METHYL]ACETAMIDO]-N-(4-METHOXYPHENYL)-2-METHYLBUTANAMIDE is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound features a tetrazole ring, a furan ring, and a methoxyphenyl group, making it a unique and versatile molecule.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(5-AMINO-1H-1,2,3,4-TETRAZOL-1-YL)-N-[(FURAN-2-YL)METHYL]ACETAMIDO]-N-(4-METHOXYPHENYL)-2-METHYLBUTANAMIDE involves multiple steps, starting from commercially available chemicalsThe reaction conditions often involve the use of catalysts, specific temperatures, and solvents to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound would likely involve large-scale reactors and continuous flow processes to maximize efficiency and minimize costs. The use of automated systems for monitoring and controlling reaction conditions would be essential to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

2-[2-(5-AMINO-1H-1,2,3,4-TETRAZOL-1-YL)-N-[(FURAN-2-YL)METHYL]ACETAMIDO]-N-(4-METHOXYPHENYL)-2-METHYLBUTANAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The compound can undergo substitution reactions, where specific atoms or groups are replaced by others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different oxygenated derivatives, while reduction could result in the formation of amine or alcohol groups.

Scientific Research Applications

2-[2-(5-AMINO-1H-1,2,3,4-TETRAZOL-1-YL)-N-[(FURAN-2-YL)METHYL]ACETAMIDO]-N-(4-METHOXYPHENYL)-2-METHYLBUTANAMIDE has several scientific research applications:

Chemistry: The compound is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It is investigated for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: The compound is explored for its therapeutic potential in treating various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[2-(5-AMINO-1H-1,2,3,4-TETRAZOL-1-YL)-N-[(FURAN-2-YL)METHYL]ACETAMIDO]-N-(4-METHOXYPHENYL)-2-METHYLBUTANAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

5-(5-AMINO-2H-1,2,3-TRIAZOL-4-YL)-1H-TETRAZOLE: This compound shares the tetrazole ring structure and has similar energetic properties.

3-AMINO-1H-1,2,4-TRIAZOLE: Another nitrogen-rich compound with applications in energetic materials.

4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)ANILINE: A compound with a similar aromatic structure used in organic synthesis.

Uniqueness

2-[2-(5-AMINO-1H-1,2,3,4-TETRAZOL-1-YL)-N-[(FURAN-2-YL)METHYL]ACETAMIDO]-N-(4-METHOXYPHENYL)-2-METHYLBUTANAMIDE is unique due to its combination of a tetrazole ring, furan ring, and methoxyphenyl group. This unique structure imparts specific chemical and biological properties, making it a valuable compound for various applications.